molecular formula C8H6N2O2S B8452751 5-(1H-Pyrazol-4-YL)thiophene-3-carboxylic acid

5-(1H-Pyrazol-4-YL)thiophene-3-carboxylic acid

Cat. No.: B8452751
M. Wt: 194.21 g/mol
InChI Key: OIDIBOYMWXTAOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1H-Pyrazol-4-YL)thiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6N2O2S

Molecular Weight

194.21 g/mol

IUPAC Name

5-(1H-pyrazol-4-yl)thiophene-3-carboxylic acid

InChI

InChI=1S/C8H6N2O2S/c11-8(12)5-1-7(13-4-5)6-2-9-10-3-6/h1-4H,(H,9,10)(H,11,12)

InChI Key

OIDIBOYMWXTAOH-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC=C1C(=O)O)C2=CNN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(1H-Pyrazol-4-yl)-thiophene-3-carboxylic acid methyl ester (2.8 g, 13.3 mmol) was dissolved in a mixture of methanol (18 mL) and a solution of aqueous sodium hydroxide (1 N, 18 mL) and the mixture stirred at 50° C. for 1.5 hours. The mixture was concentrated under vacuum and acidified with aqueous hydrochloric acid (1N). The resulting precipitate was isolated by filtration and washed with water before drying under vacuum to give the title compound as a white solid (1.77 g). LCMS m/z 195.1 [M+H]+. R.T.=3.23 min (Analytical Method 4). 1H NMR (400 MHz, d6-DMSO): δ 8.1 (s, 1H), 8.0 (m, 2H), 7.45 (s, 1H).
Name
5-(1H-Pyrazol-4-yl)-thiophene-3-carboxylic acid methyl ester
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
Quantity
18 mL
Type
reactant
Reaction Step Two

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